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Handling 4-Hexen-3-One: Flammability & Safety
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Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: 4-Hexen-3-one

CAS No.: 50396-87-7

Cat. No.: S3317472

Here are some frequently asked questions addressing the specific issues researchers might encounter when

handling 4-Hexen-3-one.

e Q1: What are the primary flammability hazards associated with 4-Hexen-3-one? A1l: 4-Hexen-3-

one is classified as a Flammable Liquid (Category 3) [1]. Its key flammability characteristics are [2]

[1]:

o Flash Point: 34 °C (93.2 °F) (closed cup). This means that at or above this temperature, the
liquid can produce enough vapor to form an ignitable mixture with air.

o Boiling Point: 135-137 °C. This relatively low boiling point indicates it is moderately volatile.
The combination of a low flash point and volatility requires careful control of ignition sources
and temperature.

¢ Q2: What personal protective equipment (PPE) is required for safe handling? A2: To protect

against flammability, irritation, and other hazards, the following PPE is recommended [2]:

o EyelFace Protection: Use a face shield in combination with safety glasses.

o Skin Protection: Wear gloves made of butyl rubber (with a minimum layer thickness of 0.3
mm), which offers a breakthrough time of 480 minutes. A complete chemical-protective suit and
flame-retardant antistatic clothing are also advised.

o Respiratory Protection: If ventilation is insufficient and exposure limits are exceeded, use a
full-face respirator with a multi-purpose combination (US) or type ABEK (EN 14387) cartridge.
For high concentrations, a full-face supplied air respirator is necessary.

© 2026 Smolecule. All rights reserved. 1/5 Tech Support


https://www.smolecule.com/products/s3317472?utm_src=pdf-body
https://www.smolecule.com/products/s3317472?utm_src=pdf-interest
https://www.smolecule.com/products/s3317472?utm_src=pdf-body
https://www.smolecule.com/products/s3317472?utm_src=pdf-body
https://www.smolecule.com/products/s3317472?utm_src=pdf-body
https://www.smolecule.com/products/s3317472?utm_src=pdf-body
https://www.sigmaaldrich.com/US/en/product/aldrich/w335207?srsltid=AfmBOoo7t0qY5Huqnxyj_Q-7X3Uy-lNT0p6YMsprSN0n7ueMVWP3lMub
https://www.chemicalbook.com/msds/4-hexen-3-one.htm
https://www.sigmaaldrich.com/US/en/product/aldrich/w335207?srsltid=AfmBOoo7t0qY5Huqnxyj_Q-7X3Uy-lNT0p6YMsprSN0n7ueMVWP3lMub
https://www.chemicalbook.com/msds/4-hexen-3-one.htm
https://www.smolecule.com/products/s3317472?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Root Cause Analysis & Performance Maximization

S m O | e C u | e Specifications & Pricing

¢ Q3: What are the key storage conditions to prevent a fire? A3: Safe storage is critical to mitigate

fire risk [2]:

o Keep the container tightly closed in a dry, cool, and well-ventilated place.

o Containers that are opened must be carefully resealed and stored in an upright position to
prevent leakage.

o Keep away from heat, sparks, open flames, and hot surfaces (e.g., hot plates). No
smoking.

o Ground and bond the container and receiving equipment to prevent the buildup of static
electricity, which can ignite vapors.

¢ Q4: What should I do if there is a spill or a fire? A4:

o For Spills [2]:
= Personal Precautions: Evacuate unnecessary personnel. Use appropriate PPE.
Remove all ignition sources.
= Containment: Prevent the liquid from entering drains or confined spaces where vapors
can accumulate.
= Clean-up: Contain the spill and absorb with non-combustible materials like sand,
diatomaceous earth, or vermiculite. Place the contaminated material in a container for
disposal according to local regulations.
o For Fires [2]:
= Suitable Extinguishing Media: Use dry powder or dry sand.
= Unsuitable Extinguishing Media: Do NOT use a water jet, as it may be ineffective or
spread the fire.
= Special Hazards: Combustion can produce carbon oxides.
= Firefighter Advice: Wear self-contained breathing apparatus for protection against toxic
fumes.

Quantitative Data Summary

The following tables consolidate key physical property and hazard information for 4-Hexen-3-one from the

search results.

Table 1: Physical and Chemical Properties
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Property Value Source
Molecular Formula CeH100 [3112]
Molecular Weight 98.14 g/mol [3112]
Boiling Point 135-137°C [2] [1]
Flash Point 34 °C (closed cup) [2] [1]
Density 0.858 g/cm3 at 25 °C [2] [1]
Physical Form Light yellow liquid [2]

Table 2: Hazard Classifications (GHS) and Health Effects

Category Classification Signal Word & Hazard Statements

| Flammability | Flammable Liquid (Category 3) | Signal Word: Warning H226: Flammable liquid and
vapour | | Health Hazards | Acute Toxicity (Oral, Category 4) Eye Irritation (Category 2) Skin Irritation
(Category 2) STOT Single Exposure (Category 3, Respiratory system) | H302: Harmful if swallowed H319:
Causes serious eye irritation H315: Causes skin irritation H335: May cause respiratory irritation | | NFPA

704 Rating | Health: 2, Flammability: 3, Reactivity: 0 | [2] |

Experimental Safety Workflow

The diagram below outlines a logical workflow for safely handling 4-Hexen-3-one in a laboratory setting,

integrating the key precautions identified.
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Diagram: Safety Protocol for Handling 4-Hexen-3-one
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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